Potassium dimethyl-1,2,4-triazin-3-olate
Overview
Description
Potassium dimethyl-1,2,4-triazin-3-olate is a chemical compound with the molecular formula C5H6KN3O and a molecular weight of 163.22 . It is used extensively in scientific research due to its multifunctional properties.
Synthesis Analysis
The synthesis of triazine derivatives, such as Potassium dimethyl-1,2,4-triazin-3-olate, involves various synthetic routes including microwave-assisted, solid-phase, metal-based, [4+2] cycloaddition, and multicomponent one-pot reactions . The synthesis of 1,2,3,4-tetrazine 1,3-dioxide, a related compound, has been achieved by a multistep reaction .Molecular Structure Analysis
Triazines and tetrazines, like Potassium dimethyl-1,2,4-triazin-3-olate, are significant moieties having three and four nitrogen atoms, respectively, in biologically important molecules . They are building blocks and have provided a new dimension to the design of biologically important organic molecules .Chemical Reactions Analysis
Triazines and tetrazines undergo a variety of organic transformations, including electrophilic addition, coupling, nucleophilic displacement, and intramolecular cyclization . The bioorthogonal application of these polyazines with various strained alkenes and alkynes provides a new prospect for investigations in chemical biology .Scientific Research Applications
Heterogeneous Catalysis
Potassium dimethyl-1,2,4-triazin-3-olate derivatives are known for their rich nitrogen content and high chemical stability, which contribute to their effectiveness in heterogeneous catalysis . These compounds facilitate various chemical reactions by providing a stable platform for the reactants and can be easily recovered and reused, making them environmentally friendly options for industrial processes.
Photocatalysis
In the field of photocatalysis, these triazine derivatives play a crucial role in harnessing light energy to drive chemical reactions . Their unique electronic properties allow them to absorb light and activate molecules, leading to applications in solar energy conversion and environmental remediation.
Separation and Storage
The high nitrogen content and stability of triazine compounds also make them suitable for applications in separation and storage . They can be used to selectively absorb and store gases, which is particularly useful in capturing carbon dioxide from industrial emissions.
Energy-Related Functions
Triazine derivatives are being explored for their potential in energy-related applications, such as in the development of batteries and fuel cells . Their ability to facilitate electron transfer reactions is valuable in creating more efficient and durable energy storage systems.
Biologically Active Molecules
The triazine scaffold is a common feature in biologically active molecules, with applications ranging from antifungal and anticancer to antiviral and anti-HIV treatments . Potassium dimethyl-1,2,4-triazin-3-olate derivatives can be designed to interact with specific biological targets, offering new avenues for drug development.
Cholinesterase Inhibitors
Recent studies have shown that certain triazine hybrids, including those related to Potassium dimethyl-1,2,4-triazin-3-olate, exhibit cholinesterase inhibitory activities . These inhibitors are important in the treatment of diseases like Alzheimer’s, where they can help increase cholinergic stimulation in the brain.
Mechanism of Action
While the specific mechanism of action for Potassium dimethyl-1,2,4-triazin-3-olate is not mentioned in the search results, it’s worth noting that several derivatives of triazines and tetrazines have been identified as multifunctional, adaptable, switchable, and remarkably antifungal, anticancer, antiviral, antitumor, cardiotonic, anti-HIV, analgesic, anti-protozoal, etc .
properties
IUPAC Name |
potassium;5,6-dimethyl-1,2,4-triazin-3-olate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7N3O.K/c1-3-4(2)7-8-5(9)6-3;/h1-2H3,(H,6,8,9);/q;+1/p-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DBSJJIQUUJMOGB-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=NC(=N1)[O-])C.[K+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6KN3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
163.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1797915-56-0 | |
Record name | potassium dimethyl-1,2,4-triazin-3-olate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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